96-80-0

2-(Diisopropylamino)ethanol

In Stock

• CAS RN:
• 96-80-0

• Formula:
• C8H19NO

• InChI:
• InChI=1S/C8H19NO/c1-7(2)9(5-6-10)8(3)4/h7-8,10H,5-6H2,1-4H3

• InChIKey:
• ZYWUVGFIXPNBDL-UHFFFAOYSA-N

• N,n-diisopropyl ethanolamine appears as a colorless liquid. Slightly soluble in water and less dense than water. Severely irritates skin and eyes. Used to make other chemicals.

2,4-Difluoro-6-methylpyrimidine

In Stock

• CAS RN:
• 696-80-0

• Formula:
• C5H4F2N2

• InChI:
• InChI=1S/C5H4F2N2/c1-3-2-4(6)9-5(7)8-3/h2H,1H3

• InChIKey:
• YKLOPWRWWFKUBX-UHFFFAOYSA-N

• 2,4-Difluoro-6-methylpyrimidine is a useful research compound. Its molecular formula is C5H4F2N2 and its molecular weight is 130.1 g/mol. The purity is usually 95%.

Methyl 3-methoxy-2-(methylamino)benzoate hydrochloride

In Stock

• CAS RN:
• 5296-80-0

• Formula:
• C10H14ClNO3

• InChI:
• InChI=1S/C10H13NO3.ClH/c1-11-9-7(10(12)14-3)5-4-6-8(9)13-2;/h4-6,11H,1-3H3;1H

• InChIKey:
• JIHJWSWOEPWMGM-UHFFFAOYSA-N

• Methyl 3-methoxy-2-(methylamino)benzoate hydrochloride, also known as Methyl 3-methoxy-2-(methylamino)benzoate hydrochloride, is a useful research compound. Its molecular formula is C10H14ClNO3 and its molecular weight is 231.67 g/mol. The purity is usually 95%.

5-methoxy-3,6-dihydro-2H-oxazine

In Stock

• CAS RN:
• 18596-80-0

• Formula:
• C5H9NO2

• InChI:
• InChI=1S/C5H9NO2/c1-7-5-4-8-3-2-6-5/h2-4H2,1H3

• InChIKey:
• VDRWGEPHOPCAAB-UHFFFAOYSA-N

• 5-methoxy-3,6-dihydro-2H-oxazine is a useful research compound. Its molecular formula is C5H9NO2 and its molecular weight is 115.132. The purity is usually 95%.

Methyl 5-methylpyrimidine-2-carboxylate

In Stock

• CAS RN:
• 76196-80-0

• Formula:
• C7H8N2O2

• InChI:
• InChI=1S/C7H8N2O2/c1-5-3-8-6(9-4-5)7(10)11-2/h3-4H,1-2H3

• InChIKey:
• WBEDYPRLVFMBSD-UHFFFAOYSA-N

• Methyl 5-methylpyrimidine-2-carboxylate is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.

(Z)-4-((3-Chlorophenyl)amino)-4-oxobut-2-enoic acid

In Stock

• CAS RN:
• 18196-80-0

• Formula:
• C10H8ClNO3

• InChI:
• InChI=1S/C10H8ClNO3/c11-7-2-1-3-8(6-7)12-9(13)4-5-10(14)15/h1-6H,(H,12,13)(H,14,15)/b5-4-

• InChIKey:
• VGCOUGYIWJRLKT-PLNGDYQASA-N

• (Z)-4-((3-Chlorophenyl)amino)-4-oxobut-2-enoic acid is a useful research compound. Its molecular formula is C10H8ClNO3 and its molecular weight is 225.63 g/mol. The purity is usually 95%.

9-Phosphabicyclo[4.2.1]nonane

Usually In Stock

• CAS RN:
• 13396-80-0

• Formula:
• C8H15P

• InChI:
• InChI=1S/C8H15P/c1-2-4-8-6-5-7(3-1)9-8/h7-9H,1-6H2

• InChIKey:
• RTWRUXIOIPQRRE-UHFFFAOYSA-N

• 9-Phosphabicyclo[4.2.1]nonane is a useful research compound. Its molecular formula is C8H15P and its molecular weight is 142.18 g/mol. The purity is usually 95%.

2-((2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(2-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 872196-80-0

• Formula:
• C26H20FN3O3S

• InChI:
• InChI=1S/C26H20FN3O3S/c1-32-22-9-5-3-7-20(22)28-23(31)15-34-26-19-14-17-6-2-4-8-21(17)33-25(19)29-24(30-26)16-10-12-18(27)13-11-16/h2-13H,14-15H2,1H3,(H,28,31)

• InChIKey:
• OTOBPFJKOVNMLG-UHFFFAOYSA-N

• 2-((2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H20FN3O3S and its molecular weight is 473.52. The purity is usually 95%.

N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide

In Stock

• CAS RN:
• 872596-80-0

• Formula:
• C23H19N5O3S

• InChI:
• InChI=1S/C23H19N5O3S/c24-20-19(26-21(30)15-8-2-1-3-9-15)22(31)28-23(27-20)32-13-18(29)25-17-12-6-10-14-7-4-5-11-16(14)17/h1-12H,13H2,(H,25,29)(H,26,30)(H3,24,27,28,31)

• InChIKey:
• UFIJOIDFDADUFT-UHFFFAOYSA-N

• N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C23H19N5O3S and its molecular weight is 445.5. The purity is usually 95%.

2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N,N-diethylacetamide

In Stock

• CAS RN:
• 877796-80-0

• Formula:
• C17H18ClN5OS

• InChI:
• InChI=1S/C17H18ClN5OS/c1-3-22(4-2)15(24)10-25-17-14-9-21-23(16(14)19-11-20-17)13-7-5-12(18)6-8-13/h5-9,11H,3-4,10H2,1-2H3

• InChIKey:
• BPWMVEJASIRPHS-UHFFFAOYSA-N

• 2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N,N-diethylacetamide is a useful research compound. Its molecular formula is C17H18ClN5OS and its molecular weight is 375.88. The purity is usually 95%.

9-Benzyl-3-[(2,4-dichlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

In Stock

• CAS RN:
• 893996-80-0

• Formula:
• C24H23Cl2N5O2

• InChI:
• InChI=1S/C24H23Cl2N5O2/c1-15-11-29(13-16-6-4-3-5-7-16)23-27-21-20(30(23)12-15)22(32)31(24(33)28(21)2)14-17-8-9-18(25)10-19(17)26/h3-10,15H,11-14H2,1-2H3

• InChIKey:
• WMGWIHUNOIHCPL-UHFFFAOYSA-N

• 9-Benzyl-3-[(2,4-dichlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C24H23Cl2N5O2 and its molecular weight is 484.38. The purity is usually 95%.

Hydrazine-d4 monodeuterate

In Stock

• CAS RN:
• 102096-80-0

• Formula:
• H6N2O

• InChI:
• InChI=1S/H4N2.H2O/c1-2;/h1-2H2;1H2/i/hD6

• InChIKey:
• IKDUDTNKRLTJSI-YIKVAAQNSA-N

• Hydrazine-d4 monodeuterate, also known as Hydrazine-d4 monodeuterate, is a useful research compound. Its molecular formula is H6N2O and its molecular weight is 56.098 g/mol. The purity is usually 95%.

2-((6-(4-(1H-pyrazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-(benzo[d][1,3]dioxol-5-yl)acetamide

In Stock

• CAS RN:
• 1019096-80-0

• Formula:
• C22H17N5O3S

• InChI:
• InChI=1S/C22H17N5O3S/c28-21(24-16-4-8-19-20(12-16)30-14-29-19)13-31-22-9-7-18(25-26-22)15-2-5-17(6-3-15)27-11-1-10-23-27/h1-12H,13-14H2,(H,24,28)

• InChIKey:
• GPABSPWKPWRILU-UHFFFAOYSA-N

• 2-((6-(4-(1H-pyrazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-(benzo[d][1,3]dioxol-5-yl)acetamide is a useful research compound. Its molecular formula is C22H17N5O3S and its molecular weight is 431.47. The purity is usually 95%.

3-Chloro-1-[4-(dimethylamino)phenyl]-4-morpholin-4-ylpyrrole-2,5-dione

In Stock

• CAS RN:
• 2117996-80-0

• Formula:
• C16H18ClN3O3

• InChI:
• InChI=1S/C16H18ClN3O3/c1-18(2)11-3-5-12(6-4-11)20-15(21)13(17)14(16(20)22)19-7-9-23-10-8-19/h3-6H,7-10H2,1-2H3

• InChIKey:
• SWSBOMNIIZCVLS-UHFFFAOYSA-N

• 3-Chloro-1-[4-(dimethylamino)phenyl]-4-morpholin-4-ylpyrrole-2,5-dione is a useful research compound. Its molecular formula is C16H18ClN3O3 and its molecular weight is 335.79. The purity is usually 95%.

5-(Difluoromethyl)-2-ethoxy-3-methoxybenzoic acid

Usually In Stock

• CAS RN:
• 2248296-80-0

• Formula:
• C11H12F2O4

• InChI:
• InChI=1S/C11H12F2O4/c1-3-17-9-7(11(14)15)4-6(10(12)13)5-8(9)16-2/h4-5,10H,3H2,1-2H3,(H,14,15)

• InChIKey:
• FKVKQWMXGPPQMT-UHFFFAOYSA-N

• 5-(Difluoromethyl)-2-ethoxy-3-methoxybenzoic acid is a useful research compound. Its molecular formula is C11H12F2O4 and its molecular weight is 246.21. The purity is usually 95%.

1-Cyclohexyl-4-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyrazine-2,3-dione

Usually In Stock

• CAS RN:
• 2379996-80-0

• Formula:
• C17H18N6O3

• InChI:
• InChI=1S/C17H18N6O3/c24-16-17(25)23(12-4-2-1-3-5-12)9-8-22(16)11-14-20-15(21-26-14)13-10-18-6-7-19-13/h6-10,12H,1-5,11H2

• InChIKey:
• LIYCZMOMFGKVHK-UHFFFAOYSA-N

• 1-Cyclohexyl-4-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyrazine-2,3-dione is a useful research compound. Its molecular formula is C17H18N6O3 and its molecular weight is 354.37. The purity is usually 95%.

1-[4-(Aminomethyl)-4-methylpiperidin-1-yl]-2-[(1S,2R)-2-(4-methoxyphenyl)cyclopropyl]ethanone;hydrochloride

In Stock

• CAS RN:
• 2418596-80-0

• Formula:
• C19H29ClN2O2

• InChI:
• InChI=1S/C19H28N2O2.ClH/c1-19(13-20)7-9-21(10-8-19)18(22)12-15-11-17(15)14-3-5-16(23-2)6-4-14;/h3-6,15,17H,7-13,20H2,1-2H3;1H/t15-,17-;/m0./s1

• InChIKey:
• RDDCUIVHMOPLQF-NBLXOJGSSA-N

• 1-[4-(Aminomethyl)-4-methylpiperidin-1-yl]-2-[(1S,2R)-2-(4-methoxyphenyl)cyclopropyl]ethanone;hydrochloride is a useful research compound. Its molecular formula is C19H29ClN2O2 and its molecular weight is 352.9. The purity is usually 95%.

(2E)-4-[(3-chlorophenyl)amino]-4-oxobut-2-enoic acid

• CAS RN:
• 18196-80-0; 36847-88-8

• Formula:
• C10H8ClNO3

• InChI:
• InChI=1S/C10H8ClNO3/c11-7-2-1-3-8(6-7)12-9(13)4-5-10(14)15/h1-6H,(H,12,13)(H,14,15)/b5-4+

• InChIKey:
• VGCOUGYIWJRLKT-SNAWJCMRSA-N

• (2E)-4-[(3-chlorophenyl)amino]-4-oxobut-2-enoic acid is a useful research compound. Its molecular formula is C10H8ClNO3 and its molecular weight is 225.63. The purity is usually 95%.